Tert-butyl 3-(4-formylphenyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(4-formylphenyl)piperidine-1-carboxylate
• InChI: InChI=1S/C17H23NO3/c1-17(2,3)21-16(20)18-10-4-5-15(11-18)14-8-6-13(12-19)7-9-14/h6-9,12,15H,4-5,10-11H2,1-3H3
• InChI Key: KRFAXZLBLMRERX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)C2=CC=C(C=C2)C=O
• Molecular Formula: C17H23NO3
• Molecular Weight: 289.4 g/mol

Description

Tert-butyl 3-(4-formylphenyl)piperidine-1-carboxylate is a chemical compound with the CAS Number: 1211569-51-5. It has a molecular weight of 289.37. The compound is stored at room temperature and is in the form of an oil.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C17H23NO3/c1-17(2,3)21-16(20)18-10-4-5-15(11-18)14-8-6-13(12-19)7-9-14/h6-9,12,15H,4-5,10-11H2,1-3H3. This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is an oil that is stored at room temperature. It has a molecular weight of 289.37.

Scientific Research Applications

Synthetic Routes and Industrial Applications

Tert-butyl 3-(4-formylphenyl)piperidine-1-carboxylate is involved in the synthetic pathways of various industrial and pharmaceutical compounds. One notable application is in the synthesis of Vandetanib, a therapeutic drug. The compound serves as a precursor in multiple synthetic stages, contributing to the industrial-scale production of Vandetanib. This process emphasizes the compound's role in enhancing yield and commercial viability in pharmaceutical manufacturing (Mi, 2015).

Role in Asymmetric Synthesis of N-heterocycles

The compound is structurally related to tert-butanesulfinamide , a well-known chiral auxiliary used in asymmetric synthesis. It's instrumental in synthesizing a range of structurally diverse N-heterocycles, including piperidines, pyrrolidines, and azetidines. These heterocycles are crucial structural motifs in many natural products and therapeutic agents, highlighting the significance of the compound in medicinal chemistry and drug development (Philip et al., 2020).

Environmental and Biomonitoring Studies

While not directly related to This compound , studies on similar tert-butyl compounds provide insights into environmental monitoring and human exposure. For instance, tert-butyl compounds have been identified in various environmental matrices and human biomonitoring studies. These studies underscore the importance of understanding the environmental fate and human health implications of tert-butyl compounds and their derivatives (Liu & Mabury, 2020).

Safety and Hazards

The safety information available indicates that Tert-butyl 3-(4-formylphenyl)piperidine-1-carboxylate has several hazard statements including H302, H315, H319, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

The primary targets of “Tert-butyl 3-(4-formylphenyl)piperidine-1-carboxylate” are currently unknown . This compound is a relatively new chemical entity and research into its specific targets is ongoing .

Mode of Action

It is believed that it interacts with its targets in a way that leads to changes in cellular processes .

Pharmacokinetics

These properties are crucial for understanding the bioavailability of the compound .

Result of Action

The molecular and cellular effects of “this compound” are currently under investigation . Understanding these effects will provide insights into the therapeutic potential of this compound .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of "this compound" .